2-Amino-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C23H28N4O5
• Molecular Weight: 440.5 g/mol
• IUPAC Name: 2-amino-1-morpholin-4-yl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C23H28N4O5/c1-29-18-11-14(12-19(30-2)22(18)31-3)20-15(13-24)23(25)27(26-7-9-32-10-8-26)16-5-4-6-17(28)21(16)20/h11-12,20H,4-10,25H2,1-3H3
• InChI Key: LSUOSJKDWHHFJY-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2C(=C(N(C3=C2C(=O)CCC3)N4CCOCC4)N)C#N

Description

2-Amino-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that has been extensively studied in scientific research. It is a quinoline-based compound that exhibits a range of biochemical and physiological effects. The compound has been synthesized using various methods and has been shown to have potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-Amino-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not well understood. However, studies have shown that the compound exhibits cytotoxic effects by inducing apoptosis in cancer cells. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
2-Amino-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have a range of biochemical and physiological effects. Studies have shown that the compound exhibits cytotoxic effects by inducing apoptosis in cancer cells. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Amino-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments include its potential anticancer and neuroprotective properties. However, the limitations of using the compound include its limited solubility and potential toxicity.

Future Directions

There are several future directions for the study of 2-Amino-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One direction is to further investigate the mechanism of action of the compound and its potential applications in the treatment of cancer and neurodegenerative disorders. Another direction is to explore the potential use of the compound in combination with other chemotherapeutic agents to enhance its efficacy.

Synthesis Methods

The synthesis of 2-Amino-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been achieved using different methods. One of the commonly used methods involves the reaction of 3,4,5-trimethoxyphenylacetonitrile with morpholine and ammonium acetate followed by the addition of 1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid, and the final product is obtained after purification.

Scientific Research Applications

2-Amino-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been extensively studied for its potential applications in scientific research. It has been shown to have anticancer properties and has been studied as a potential chemotherapeutic agent. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.